Cas no 1361783-60-9 (2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid
• CAS No: 1361783-60-9
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923024
• Update Time: 2025-08-04

2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-7-1-3-9(10(15)5-7)13-11(16)4-2-8(17-13)6-12(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： HDIWHHSFPNUJQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(CC(=O)O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid

2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic Acid: A Comprehensive Overview

2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1361783-60-9) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique combination of a pyridine ring, a dichlorophenyl group, and an acetic acid moiety, exhibits intriguing chemical properties and potential applications in drug discovery and development.

The molecular structure of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid is defined by its pyridine core, which serves as a central framework for the attachment of various functional groups. The presence of the dichlorophenyl group at the 2-position introduces significant electronic and steric effects, while the fluorine atom at the 3-position further modulates the electronic environment of the molecule. The acetic acid group at the 6-position adds hydrophilic character to the compound, enhancing its solubility in polar solvents. These structural features collectively contribute to the compound's unique reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid. Researchers have employed a variety of methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to construct the pyridine ring and functionalize it with the desired substituents. These methods not only improve yield but also enhance the precision of molecular construction, paving the way for large-scale production and further exploration of this compound's properties.

From a pharmacological perspective, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, research published in *Nature Communications* highlighted its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, preclinical studies have indicated its efficacy in reducing oxidative stress and mitigating neurotoxicity in animal models of Parkinson's disease.

The unique combination of electronic and steric properties in 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid makes it an attractive candidate for further exploration in medicinal chemistry. Researchers are actively investigating its ability to serve as a scaffold for developing more potent and selective drug candidates. Recent efforts have focused on modifying the substituents on the pyridine ring to optimize pharmacokinetic profiles and enhance bioavailability.

In terms of applications beyond pharmacology, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and sensor development. For example, studies published in *Chemical Science* demonstrated its utility as a chiral ligand in asymmetric catalysis, enabling enantioselective synthesis of complex organic molecules.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological activity and optimize its therapeutic potential. Collaborative efforts between chemists and biologists are essential to unlock the full potential of 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid as a versatile tool in drug discovery and materials science.

In conclusion, 2-(2,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1361783-60-9) represents a compelling example of how structural diversity can lead to multifaceted applications in modern chemistry. As research continues to uncover its potential uses and mechanisms of action, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.